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Compound of Interest

Compound Name: Acibenzolar

Cat. No.: B1665435 Get Quote

Essential Safety & Logistics for Handling
Acibenzolar
This document provides immediate, procedural guidance for the safe handling and disposal of

Acibenzolar in a laboratory setting. Adherence to these protocols is critical to ensure

personnel safety and environmental protection.

Hazard Identification & Personal Protective
Equipment (PPE)
Acibenzolar presents several hazards that necessitate the use of appropriate personal

protective equipment. It can cause serious eye and skin irritation, may lead to an allergic skin

reaction, and may cause respiratory irritation.[1][2] Some formulations may be flammable.[1]

Always consult the specific Safety Data Sheet (SDS) for the exact formulation being used.

The following table summarizes the mandatory PPE for handling Acibenzolar.
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Body Part Required PPE
Specifications & Best
Practices

Eyes/Face
Chemical Splash Goggles or

Face Shield

Goggles should be dust-proof

and meet ANSI Z87.1

standards.[3][4] A face shield

can be worn over goggles for

added protection.[5]

Hands Chemical-Resistant Gloves

Use unlined gloves made of

materials such as nitrile rubber,

butyl rubber, neoprene, or

Viton.[3][4][6] Avoid leather or

cotton gloves.[4][7] Wash the

exterior of gloves before

removal.[8]

Body
Long-Sleeved Coveralls or Lab

Coat

Clothing should be made of a

non-absorbent material.[9] A

chemical-resistant apron is

required when handling the

concentrate, mixing, or

cleaning spills.[6][9]

Feet
Closed-Toed Shoes &

Chemical-Resistant Boots

Socks and chemical-resistant

boots are required.[3][6][10]

Pant legs must be worn

outside of boots to prevent

chemicals from running inside.

[6]

Respiratory
NIOSH-Approved Respirator

(as needed)

Not typically required if work is

performed with adequate

engineering controls (e.g.,

fume hood).[3] Use a

respirator with an N, R, P, or

HE filter for spills or when

dust/aerosols may be

generated.[3]
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Operational Plan: Step-by-Step Handling Protocol
A. Preparation & Engineering Controls

Ventilation: Always handle Acibenzolar in a well-ventilated area. A chemical fume hood is

the most reliable measure.[1][11][12]

Emergency Equipment: Ensure an eyewash station and a safety shower are readily

accessible and operational.[3]

Area Preparation: Clear the workspace of unnecessary items. Prohibit eating, drinking,

smoking, and the application of cosmetics in the handling area.[3]

Ignition Sources: For flammable formulations, keep away from heat, sparks, and open

flames. Use explosion-proof electrical equipment and non-sparking tools.[1][12]

B. Handling & Use

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[12][13]

Avoid Inhalation: Do not breathe dust, mists, or vapors.[12][14] Prevent the formation of

aerosols.[1]

Hygiene: After handling, wash hands and other exposed skin thoroughly with soap and

water, especially before using the restroom, eating, or drinking.[3][10]

C. Post-Handling & Personal Hygiene

Decontamination: Before leaving the work area, remove PPE carefully. Wash the outside of

gloves before taking them off.[8]

Clothing: Remove any contaminated clothing immediately.[8][10] Wash contaminated items

separately from other laundry before reuse.[6][8]

Hygiene: As soon as possible, wash thoroughly and change into clean clothing.[8]

Spill & Disposal Plan
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A. Spill Response

Evacuate: Keep unnecessary personnel away from the spill area.[12]

Ventilate: Ensure the area is well-ventilated.

Control Ignition: Remove all sources of ignition.[12]

Containment: Control the spill at its source. Prevent it from spreading or entering drains,

sewers, or waterways.[3][13][15]

Clean-up: Use a non-combustible absorbent material like sand or earth to collect the spilled

substance. Sweep up the material and place it into a compatible, sealed container for

disposal.[3][12][15]

B. Waste Disposal

Containers: Do not reuse empty containers.[3][14] Triple rinse non-returnable containers and

add the rinsate to the spray tank if applicable.[15]

Regulations: Dispose of waste containers and residues in strict accordance with all local,

state, and federal environmental regulations.[3]

Water Contamination: Do not dispose of waste into sewers or contaminate ponds,

waterways, or ditches.[13][15]

Workflow Visualization
The following diagram outlines the standard operating procedure for safely handling

Acibenzolar, from initial preparation to final disposal.
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Phase 1: Preparation

Phase 2: Active Handling

Phase 3: Post-Handling & Disposal

1. Verify Engineering Controls
(Fume Hood, Eyewash)

2. Don Required PPE

3. Handle Acibenzolar
(Weighing, Mixing, Application)

4. Decontaminate Work Area

5. Doff PPE Correctly 7. Segregate & Dispose
of Waste Properly

6. Personal Hygiene
(Wash Hands & Face)

End

Start

Click to download full resolution via product page

Caption: Workflow for safe handling of Acibenzolar.
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Quantitative Data Summary
The following data is provided for reference. Consult the specific SDS for lot-specific

information.

Property Value Source

Occupational Exposure Limit 5 mg/m³ (TWA) Syngenta[11]

Solubility in Water 7.7 mg/L (at 20°C) [14]

Vapor Pressure 1.65 x 10⁻⁶ mmHg (at 20°C) [14]

Aquatic Toxicity Very toxic to aquatic life [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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